Cas no 13795-73-8 (L-Aspartic acid, bis(1,1-dimethylethyl) ester)

L-Aspartic acid, bis(1,1-dimethylethyl) ester structure
13795-73-8 structure
Product Name:L-Aspartic acid, bis(1,1-dimethylethyl) ester
CAS No:13795-73-8
MF:C12H23NO4
MW:245.315324068069
CID:1248341
PubChem ID:7269469
Update Time:2025-04-20

L-Aspartic acid, bis(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • L-Aspartic acid, bis(1,1-dimethylethyl) ester
    • ditert-butyl (2S)-2-aminobutanedioate
    • FNCGNFXGKHSMKJ-QMMMGPOBSA-N
    • di-t-butyl aspartate
    • di-tert-butyl aspartate
    • L-aspartic acid di-tert-butyl ester
    • L-Aspartic acid, 1,4-bis(1,1-dimethylethyl) ester
    • 13795-73-8
    • SCHEMBL975517
    • DTXSID00428487
    • di-tert-butyl L-aspartate
    • H-Asp (OtBu)-OtBu hydrochloride
    • AKOS030213034
    • H-Asp(OtBu)-OtBu
    • CS-0497670
    • (s)-di-tert-butyl 2-aminosuccinate
    • Inchi: 1S/C12H23NO4/c1-11(2,3)16-9(14)7-8(13)10(15)17-12(4,5)6/h8H,7,13H2,1-6H3/t8-/m0/s1
    • InChI Key: FNCGNFXGKHSMKJ-QMMMGPOBSA-N
    • SMILES: O(C([C@H](CC(=O)OC(C)(C)C)N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 245.16279
  • Monoisotopic Mass: 245.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 78.6Ų

Experimental Properties

  • PSA: 78.62
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